![molecular formula C7H10N4O3 B2815310 N,N-dimethyl-2-(4-nitro-1H-pyrazol-1-yl)acetamide CAS No. 1258558-22-3](/img/structure/B2815310.png)
N,N-dimethyl-2-(4-nitro-1H-pyrazol-1-yl)acetamide
Overview
Description
“N,N-dimethyl-2-(4-nitro-1H-pyrazol-1-yl)acetamide” is a compound that contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound . Pyrazole derivatives are known to exhibit a wide range of biological activities .
Synthesis Analysis
While the specific synthesis for “N,N-dimethyl-2-(4-nitro-1H-pyrazol-1-yl)acetamide” is not available, similar compounds have been synthesized via one-step reactions from commercially available reagents .Molecular Structure Analysis
The molecular structure of “N,N-dimethyl-2-(4-nitro-1H-pyrazol-1-yl)acetamide” would likely involve a pyrazole ring, which is a five-membered ring with three carbon atoms and two nitrogen atoms . The exact structure would depend on the specific arrangement and bonding of these atoms.Chemical Reactions Analysis
The chemical reactions involving “N,N-dimethyl-2-(4-nitro-1H-pyrazol-1-yl)acetamide” would depend on the specific conditions and reagents used. Pyrazole compounds are known to participate in a variety of chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “N,N-dimethyl-2-(4-nitro-1H-pyrazol-1-yl)acetamide” would depend on its specific molecular structure. Pyrazole compounds are generally soluble in water and other polar solvents .Scientific Research Applications
Synthesis and Biological Activity
- Antimicrobial Agents: The synthesis of new heterocycles incorporating the antipyrine moiety, using 2-cyano-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide as a key intermediate, led to compounds tested for their antimicrobial properties (Bondock et al., 2008).
- Antipsychotic Agents: A series of novel potential antipsychotic agents were synthesized, highlighting the versatility of pyrazole derivatives in medicinal chemistry (Wise et al., 1987).
- Anti-Inflammatory Activity: Novel compounds exhibiting anti-inflammatory activity were synthesized, showcasing the therapeutic potential of modifications to the pyrazole ring (Sunder & Maleraju, 2013).
Coordination Chemistry and Antioxidant Activity
- Metal Coordination Complexes: Coordination complexes derived from pyrazole-acetamide derivatives have been studied for their structural properties and antioxidant activity, demonstrating the compound's utility in inorganic chemistry (Chkirate et al., 2019).
Mechanism of Action
properties
IUPAC Name |
N,N-dimethyl-2-(4-nitropyrazol-1-yl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N4O3/c1-9(2)7(12)5-10-4-6(3-8-10)11(13)14/h3-4H,5H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWXGENPDNUUZHF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)CN1C=C(C=N1)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-dimethyl-2-(4-nitro-1H-pyrazol-1-yl)acetamide |
Synthesis routes and methods
Procedure details
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